Cas no 1804199-63-0 (3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene)

• Product Name: 3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene
• CAS No: 1804199-63-0
• MF: C₁₁H₁₀BrF₃OS
• MW: 327.160711765289
• CID: 5005711
• Update Time: 2025-08-05

3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene

• Inchi： 1S/C11H10BrF3OS/c1-6-3-4-9(17-11(13,14)15)8(5-6)10(12)7(2)16/h3-5,10H,1-2H3
• InChI Key： LZCJNHOCFGLAPY-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C)C=CC=1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.5
• Topological Polar Surface Area: 42.4

Additional information on 3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene

3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene: A Comprehensive Overview

3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene (CAS No. 1804199-63-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a toluene backbone with a bromo-ketone substituent and a trifluoromethylthio group, making it a valuable intermediate in the synthesis of more complex molecules.

The bromoketone functional group in 3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene is highly reactive, allowing for a wide range of chemical transformations. This reactivity is particularly useful in the development of new pharmaceuticals, where the ability to introduce specific functional groups can significantly enhance the biological activity and pharmacokinetic properties of drug candidates. Recent studies have shown that compounds containing bromoketones can serve as potent inhibitors of various enzymes and receptors, making them promising leads for drug discovery.

The trifluoromethylthio group, on the other hand, imparts unique electronic and steric properties to the molecule. Fluorine atoms are known for their high electronegativity and small size, which can influence the conformational flexibility and binding affinity of molecules. In the context of medicinal chemistry, this can lead to improved drug efficacy and reduced side effects. Additionally, the presence of fluorine atoms can enhance the metabolic stability of drugs, extending their half-life in vivo.

In materials science, 3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene has shown promise as a building block for advanced materials with tailored properties. The combination of the bromoketone and trifluoromethylthio groups provides a versatile platform for the synthesis of polymers and other functional materials. For example, these materials can be designed to have enhanced thermal stability, mechanical strength, or optical properties, making them suitable for applications in electronics, coatings, and sensors.

Recent research has also explored the use of 3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene in the development of novel catalysts. The unique electronic properties of the trifluoromethylthio group can enhance the catalytic activity and selectivity of transition metal complexes. This has led to the discovery of new catalytic systems that are more efficient and environmentally friendly compared to traditional catalysts.

In summary, 3-(1-Bromo-2-oxopropyl)-4-(trifluoromethylthio)toluene (CAS No. 1804199-63-0) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure makes it an attractive candidate for further research and development in medicinal chemistry, materials science, and catalysis. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.